1-Naphthol

Description

1-Naphthol, also known as α-naphthol or naphthalen-1-ol, is a fluorescent organic compound with the formula $C_{10}H_7OH$ . It is a naphthalene homologue of phenol, distinguished by a hydroxyl group on the naphthalene ring, making it an isomer of 2-naphthol . 1-Naphthol appears as a light grey to brown solid and possesses a characteristic unpleasant, phenolic odor . The compound darkens when exposed to air or light and can evaporate with water vapor . It is soluble in simple alcohols, ethers, benzene, chloroform, and alkali solutions, but it is insoluble in water .

1-Naphthol serves as a precursor in manufacturing azo dyes and pharmaceuticals, including nadolol . It is also utilized as a biomarker for detecting exposure to polycyclic aromatic hydrocarbons in livestock and humans . In analytical chemistry, 1-naphthol is a component of Molisch's reagent, which is used to detect the presence of carbohydrates . It also plays a role in the Sakaguchi test, used to detect arginine in proteins .

Regarding similar compounds, naphthols in general (including both 1-naphthol and 2-naphthol isomers) undergo reactions involving the substitution of hydrogen atoms with halogen atoms, nitro groups, sulfonic acid groups, and alkyl groups . Like 1-Naphthol, 2-naphthol derivatives find use in the production of azo dyes, which are employed to create bright pigments for textiles, paints, plastics, and rubber manufacturing .

• CAS No.: 90-15-3
• Product Name: 1-Naphthol
• Molecular Formula: C10H8O
• Molecular Weight: 144.17 g/mol
• IUPAC Name: naphthalen-1-ol
• Standard InChI: InChI=1S/C10H8O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11H
• Standard InChIKey: KJCVRFUGPWSIIH-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2O
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2O
• Appearance: Pale Pinkish Brown Solid
• Purity: > 95%
• Synonyms: 1-hydroxynaphthalene; 1-naphthol; 1-naphthol, 1-(14)C-labeled; 1-naphthol, 2-(13)C-labeled; 1-naphthol, ion(1+); 1-naphthol, lithium salt; 1-naphthol, potassium salt; 1-naphthol, sodium salt; alpha-naphthol
• Reference: Compounds from Kokel et al. The non-genotoxic carcinogens naphthalene and para-dichlorobenzene suppress apoptosis in C. elegans Nature Chemical Biology vol. 2 (2006). http://www.nature.com/naturechemicalbiology
• PubChem Compound: 7005
• Last Modified: Aug 15 2023